Cas no 930-51-8 (Cyclopentylacetylene)

Cyclopentylacetylene is a specialized alkyne compound with the molecular formula C₇H₁₀, featuring a cyclopentyl group attached to an acetylene moiety. This highly reactive intermediate is valued in organic synthesis for its ability to participate in cycloaddition, coupling, and polymerization reactions. Its strained ring structure enhances reactivity, making it useful in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The compound's stability under controlled conditions allows for precise functionalization, while its compact structure facilitates sterically demanding transformations. Cyclopentylacetylene is typically handled under inert atmospheres due to its sensitivity to air and moisture. Its versatility and selectivity make it a preferred choice for constructing complex molecular architectures in research and industrial applications.
Cyclopentylacetylene structure
Cyclopentylacetylene structure
Product Name:Cyclopentylacetylene
CAS No:930-51-8
MF:C7H10
MW:94.1543021202087
MDL:MFCD00013744
CID:805184
PubChem ID:136725
Update Time:2025-11-02

Cyclopentylacetylene Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane, ethynyl-
    • Cyclopentylacetylene
    • ethynylcyclopentane
    • Ethynylcyclopentane (ACI)
    • 1-Ethynylcyclopentane
    • Cyclopentylethyne
    • Cyclopentylacetylene, 90%
    • SY102046
    • 930-51-8
    • DB-004025
    • F16298
    • EN300-104111
    • MFCD00013744
    • Cyclopentyl acetylene
    • Cyclopentyl-acetylen
    • AKOS015902107
    • Ethynylcyclopentane #
    • ethynylcylopentane
    • ethynyl-cyclopentane
    • DTXSID4074726
    • 54140-30-6
    • MDL: MFCD00013744
    • Inchi: 1S/C7H10/c1-2-7-5-3-4-6-7/h1,7H,3-6H2
    • InChI Key: TXVJSWLZYQMWPC-UHFFFAOYSA-N
    • SMILES: C#CC1CCCC1

Computed Properties

  • Exact Mass: 94.07830
  • Monoisotopic Mass: 94.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 87.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Yellow transparent liquid
  • Density: 0.812 g/mL at 25 °C(lit.)
  • Melting Point: Not available
  • Boiling Point: 107-109 °C
  • Flash Point: Fahrenheit: 33.8 ° f
    Celsius: 1 ° c
  • Refractive Index: n20/D 1.432(lit.)
  • PSA: 0.00000
  • LogP: 1.80980
  • Solubility: Not determined
  • Vapor Pressure: 46.8±0.1 mmHg at 25°C

Cyclopentylacetylene Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225-H302-H319
  • Warning Statement: P210-P305+P351+P338
  • Hazardous Material transportation number:UN 3295 3/PG 2
  • WGK Germany:2
  • Hazard Category Code: 11-22
  • Safety Instruction: S; S16; S7/9
  • Hazardous Material Identification: F Xn
  • HazardClass:3
  • Risk Phrases:R11
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Cyclopentylacetylene Customs Data

  • HS CODE:2902199090
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Cyclopentylacetylene Pricemore >>

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Cyclopentylacetylene Production Method

Production Method 1

Reaction Conditions
Reference
Comparison between ground and excited state reactivity of cyclopropenes: thermolysis and far-UV (185 nm) photolysis of spiro[2.4]hept-1-ene
Steinmetz, Mark G.; Yen, Yao Pin; Poch, Gregory K., Journal of the Chemical Society, 1983, (24), 1504-5

Production Method 2

Reaction Conditions
Reference
Synthesis of linear alkynes by rearrangement
Krueger, A., Science of Synthesis, 2008, 43, 469-554

Production Method 3

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Iodine Solvents: Tetrahydrofuran
Reference
Vinylic organoboranes. 1. A convenient synthesis of acetylenes via the reaction of lithium (1-alkynyl) organoborates with iodine
Suzuki, Akira; Miyaura, Norio; Abiko, Shigeo; Itoh, Mitsuomi; Midland, M. Mark; et al, Journal of Organic Chemistry, 1986, 51(24), 4507-11

Production Method 4

Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  overnight, 25 °C
1.2 2 h
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ;  1.5 h, -78 °C; rt
1.4 Reagents: Sodium hydroxide Solvents: Water ;  15 min
Reference
The synthesis and reactions of alkynylboranes and "ate" complexes
Sinclair, James Angus, 1976, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  Water ,  Cuprous chloride Solvents: Dimethylformamide ;  12 h, 120 °C
Reference
Synthesis of aromatic terminal allenes and aliphatic terminal alkynes from hydrazones using calcium carbide as an acetylene source
Gao, Lei; Li, Zheng, Organic Chemistry Frontiers, 2020, 7(4), 702-708

Production Method 6

Reaction Conditions
Reference
Convenient stereospecific synthesis of terminal acetylenes via the treatment of lithium ethynyltrialkylborates with iodine
Midland, M. Mark; Sinclair, James A.; Brown, Herbert C., Journal of Organic Chemistry, 1974, 39(5), 731-2

Cyclopentylacetylene Raw materials

Cyclopentylacetylene Preparation Products

Cyclopentylacetylene Suppliers

Amadis Chemical Company Limited
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(CAS:930-51-8)Cyclopentylacetylene
Order Number:A1211706
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):330.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:930-51-8)Cyclopentylacetylene
A1211706
Purity:99%
Quantity:5g
Price ($):330.0
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